Cas no 179260-80-1 (Pyrimidine, 4-(chloromethyl)-2-phenyl-)

• Product Name: Pyrimidine, 4-(chloromethyl)-2-phenyl-
• CAS No: 179260-80-1
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 1374920
• PubChem ID: 21709149
• Update Time: 2025-04-20

Pyrimidine, 4-(chloromethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(chloromethyl)-2-phenyl-
• 4-(chloromethyl)-2-phenylPyrimidine
• AKOS012040689
• D74756
• CS-0088954
• SCHEMBL7968990
• 179260-80-1
• FKPVJFSYLOXSBH-UHFFFAOYSA-N
• 2-phenyl-4-chloromethylpyrimidine
• DA-22274

• Inchi： 1S/C11H9ClN2/c12-8-10-6-7-13-11(14-10)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： FKPVJFSYLOXSBH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 204.04557
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78